Cas no 19411-52-0 (1-Methoxyquinolin-1-ium perchlorate)

• Product name: 1-Methoxyquinolin-1-ium perchlorate
• CAS No: 19411-52-0
• MF: C₁₀H₁₀ClNO₅
• MW: 259.643102169037
• CID: 4630753

1-Methoxyquinolin-1-ium perchlorate Chemical and Physical Properties

Names and Identifiers

• 1-Methoxyquinolin-1-ium perchlorate

• Inchi： 1S/C10H10NO.ClHO4/c1-12-11-8-4-6-9-5-2-3-7-10(9)11;2-1(3,4)5/h2-8H,1H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key： OBZMVHJAAAWIEK-UHFFFAOYSA-M
• SMILES： Cl([O-])(=O)(=O)=O.O([N+]1=CC=CC2=CC=CC=C12)C

Additional information on 1-Methoxyquinolin-1-ium perchlorate

1-Methoxyquinolin-1-ium Perchlorate: A Comprehensive Overview

The compound 1-Methoxyquinolin-1-ium Perchlorate (CAS No. 19411-52-0) is a fascinating molecule with significant applications in various scientific and industrial fields. This compound, also known as methoxyquinolinium perchlorate, has garnered attention due to its unique chemical properties and potential uses in areas such as materials science, pharmacology, and electrochemistry. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

Structural Insights and Chemical Properties

1-Methoxyquinolin-1-ium Perchlorate consists of a quinolinium ring with a methoxy group attached at the 1-position. The perchlorate anion serves as the counterion, contributing to the overall charge balance of the molecule. The quinolinium structure is aromatic and exhibits strong electron-withdrawing effects due to the presence of the methoxy group. This makes the compound highly electrophilic, a property that is exploited in various chemical reactions.

Recent studies have highlighted the importance of understanding the electronic structure of methoxyquinolinium perchlorate. Advanced computational methods, such as density functional theory (DFT), have been employed to map out its molecular orbitals and reactivity patterns. These insights have provided a deeper understanding of how the compound interacts with other molecules, paving the way for novel applications in catalysis and material synthesis.

Synthesis and Characterization

The synthesis of 1-Methoxyquinolin-1-ium Perchlorate typically involves a two-step process: the formation of the quinoline derivative followed by protonation to generate the quinolinium salt. Recent research has focused on optimizing these steps to enhance yield and purity. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

Characterization techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy are commonly used to confirm the structure of methoxyquinolinium perchlorate. These methods provide critical information about the compound's geometry, bonding, and vibrational modes, which are essential for understanding its reactivity.

Applications in Materials Science

One of the most promising applications of 1-Methoxyquinolin-1-ium Perchlorate lies in its use as an electrolyte in organic electronics. The compound's high ion conductivity and stability make it an ideal candidate for applications such as organic light-emitting diodes (OLEDs) and flexible electronics. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrochemical properties.

In addition to its role in electronics, methoxyquinolinium perchlorate has also found applications in coordination chemistry. Its ability to act as a Lewis acid makes it useful for synthesizing metal complexes with unique catalytic properties. For example, complexes formed with transition metals such as copper and zinc have shown potential in catalyzing organic transformations like oxidation and cycloaddition reactions.

Pharmacological Applications

The pharmacological potential of 1-Methoxyquinolin-1-ium Perchlorate is another area of active research. Studies have shown that certain derivatives of this compound exhibit antimicrobial and anti-inflammatory activities. Researchers are exploring its potential as a lead compound for developing new drugs targeting infectious diseases.

Recent advancements in medicinal chemistry have focused on modifying the methoxy group to enhance bioavailability and reduce toxicity. These efforts are supported by computational modeling techniques that predict how structural changes will affect pharmacokinetic properties.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact of methoxyquinolinium perchlorate is crucial. Research indicates that while it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks.

Safety guidelines recommend using personal protective equipment when working with this compound and ensuring adequate ventilation in laboratory settings. Disposal should be carried out according to local environmental regulations to prevent contamination of water sources.

Conclusion

In summary, 1-Methoxyquinolin-1-ium Perchlorate (CAS No. 19411-52-0) is a versatile compound with a wide range of applications across multiple disciplines.